Cas no 1383706-08-8 (1H-Indazole, 5-bromo-3-ethynyl-)

• Product Name: 1H-Indazole, 5-bromo-3-ethynyl-
• CAS No: 1383706-08-8
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• CID: 2124803
• Update Time: 2023-08-04

1H-Indazole, 5-bromo-3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethynyl-1H-indazole
• 1H-Indazole, 5-bromo-3-ethynyl-

• Inchi： 1S/C9H5BrN2/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h1,3-5H,(H,11,12)
• InChI Key： XFTYANKEHRFPNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C#C)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 28.7